[2-(Hexylamino)phenyl]methanol

• CAS No.: 137782-24-2
• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: [2-(hexylamino)phenyl]methanol
• InChI: InChI=1S/C13H21NO/c1-2-3-4-7-10-14-13-9-6-5-8-12(13)11-15/h5-6,8-9,14-15H,2-4,7,10-11H2,1H3
• InChI Key: PUPXHUOIHKKIQR-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC1=CC=CC=C1CO

Description

[2-(Hexylamino)phenyl]methanol is a substituted aromatic alcohol featuring a hydroxymethyl (-CH₂OH) group and a hexylamino (-NH-C₆H₁₃) substituent at the ortho position of the benzene ring. Its molecular formula is C₁₃H₂₁NO, with a molar mass of 207.31 g/mol.

Notably, derivatives of [2-(Hexylamino)phenyl]methanol have been investigated for biological activity. This highlights the pharmacological relevance of hexylamino-substituted aromatic alcohols.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize [2-(Hexylamino)phenyl]methanol, we compare it with structurally analogous compounds, focusing on substituent effects, physicochemical properties, and biological activity.

Structural Analogues

Compound Name	Substituents	Molecular Formula	CAS Number	Key Features
[2-(Hexylamino)phenyl]methanol	-CH₂OH, -NH-C₆H₁₃ (ortho)	C₁₃H₂₁NO	Not explicitly listed	Polar functional groups; potential anti-cancer activity
2-(Methylamino)ethanol	-CH₂CH₂OH, -NHCH₃	C₃H₉NO	109-83-1	Simpler alkylamine-alcohol; used in surfactants, corrosion inhibitors
[2-[(Benzylamino)methyl]phenyl]methanol	-CH₂OH, -CH₂NHBz (ortho)	C₁₅H₁₇NO	39976-19-7	Bulky benzyl group; hydrochloride salt form enhances stability
2-[[2-(Dimethylamino)ethyl]methylamino]ethanol	-CH₂CH₂N(CH₃)₂, -NHCH₃	C₇H₁₇N₂O	2212-32-0	Branched tertiary amine; used in polymer synthesis
1-(4-Aminophenyl)-2-(hexylamino)ethanol	-CH(OH)CH₂NH-C₆H₁₃, -NH₂ (para)	C₁₄H₂₃N₂O	Not listed	Anti-cancer activity (95% purity); synthesized via reductive amination

Physicochemical Properties

• Solubility: The hexylamino group in [2-(Hexylamino)phenyl]methanol enhances lipophilicity compared to shorter-chain analogs like 2-(Methylamino)ethanol (water-soluble due to its small size) . However, the hydroxyl group retains partial polarity, enabling solubility in polar aprotic solvents.
• Boiling Point: While direct data for [2-(Hexylamino)phenyl]methanol is unavailable, Ethanol, 2-(hexylamino)- (CAS 54596-69-9), a simpler analog, has a boiling point of 394.50 ± 0.50 K at 1.90 kPa . This suggests that increased alkyl chain length elevates boiling points due to stronger van der Waals interactions.
• Stability: Benzylamino derivatives (e.g., [2-[(Benzylamino)methyl]phenyl]methanol) exhibit enhanced stability in hydrochloride salt forms, whereas dimethylamino analogs may hydrolyze under acidic conditions .

Key Research Findings

• Structural-Activity Relationships (SAR): The anti-cancer efficacy of hexylamino-substituted alcohols correlates with alkyl chain length, balancing lipophilicity and solubility .
• Thermodynamic Properties : Longer alkyl chains (e.g., hexyl vs. methyl) increase boiling points and reduce vapor pressure, critical for industrial applications .
• Regulatory Status: Benzylamino and dimethylamino analogs are regulated under REACH (ECHA), requiring rigorous safety documentation—a precedent for future commercialization of [2-(Hexylamino)phenyl]methanol .